Cas no 1251671-94-9 (4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide)

• Product Name: 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide
• CAS No: 1251671-94-9
• MF: C₂₂H₂₄N₆O
• MW: 388.465563774109
• CID: 6567225
• Update Time: 2025-10-28

4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide

• Inchi： 1S/C22H24N6O/c23-20-19(21(29)24-15-17-7-3-1-4-8-17)16-25-22(26-20)28-13-11-27(12-14-28)18-9-5-2-6-10-18/h1-10,16H,11-15H2,(H,24,29)(H2,23,25,26)
• InChI Key： UUAKSSFCUQAOMG-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=CC=CC=C3)CC2)=NC=C(C(NCC2=CC=CC=C2)=O)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide

Introduction to 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide (CAS No. 1251671-94-9)

4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide, identified by its CAS number 1251671-94-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class, a heterocyclic aromatic ring structure that is widely recognized for its biological activity and pharmacological potential. The presence of multiple functional groups, including an amino group, a benzyl moiety, and a phenylpiperazine substituent, contributes to its unique chemical properties and makes it a promising candidate for further exploration in medicinal chemistry.

The structure of 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide exhibits a combination of features that are highly relevant to modern drug discovery. The pyrimidine core is a key structural motif found in numerous bioactive molecules, including antiviral, anticancer, and antimicrobial agents. The amino group at the 4-position and the carboxamide functionality at the 5-position further enhance its reactivity and potential for derivatization, enabling the synthesis of analogs with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide and biological targets. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical cellular pathways. For instance, preliminary research suggests that this compound may interact with kinases and other signaling proteins, potentially leading to therapeutic effects in conditions such as cancer and inflammation.

The benzyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. This substituent can influence solubility, metabolic stability, and binding affinity, making it an important factor to consider during drug design. Additionally, the phenylpiperazine moiety is known for its role in enhancing receptor binding affinity, particularly in the context of central nervous system (CNS) drugs. Its presence in 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide suggests that this compound may exhibit properties relevant to neuropharmacology.

In vitro studies have begun to unravel the biological profile of 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide. Initial assays have shown promising activity against certain cancer cell lines, indicating its potential as an anticancer agent. The compound's ability to interfere with key cellular processes may provide a basis for developing novel therapeutic strategies. Furthermore, its interaction with specific enzymes has been explored, revealing possible applications in treating inflammatory diseases and metabolic disorders.

The synthesis of 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions and automated synthesis platforms have played a significant role in facilitating the production of this complex molecule.

As research continues to progress, the therapeutic potential of 4-amino-N-benzyl-2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide is expected to expand further. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights into its mechanism of action and potential applications. The integration of high-throughput screening technologies will also aid in identifying novel derivatives with enhanced efficacy and reduced side effects.

The development of 4-amino-N-benzyl-2-(4-phenylpiperazin-1-y l)pyrimidine -5-carboxamide as a lead compound underscores the importance of structural diversity in drug discovery. By leveraging computational tools and experimental data, researchers can systematically modify key structural features to improve pharmacological profiles. This approach aligns with current trends in medicinal chemistry aimed at developing safer and more effective therapeutics.

In conclusion, 4-amino-N-benz yl -2-( 4 - phen ylpiperazin -1 -y l ) py rimid ine -5 -car boxamide (CAS No . 1251671 -94 -9) represents a significant advancement in pharmaceutical research . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further investigation . As scientific understanding evolves , this compound is poised to contribute to the development of novel treatments for a variety of diseases . The ongoing exploration of its biological activities underscores its importance as a focus for future research endeavors . p >